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Compound of Interest

Compound Name: Ethyl 4-bromo-2-ethylbutanoate
Cat. No.: B13969213
Get Quote
\ J

Catalog Ref: BD02336705 | CAS: 1023367-05-0 Primary Application: Advanced intermediate
for pyrrolidone/lactone synthesis and heterocyclic drug discovery.

Chemical Profile & Significance
Ethyl 4-bromo-2-ethylbutanoate is a bifunctional building block characterized by a
-bromo leaving group and a sterically hindered

-ethyl ester moiety. Unlike simple linear bromo-esters, the C2-ethyl group introduces chirality
(racemic in bulk supplies) and steric bulk, significantly influencing the kinetics of downstream
nucleophilic substitutions.

Key Physicochemical Properties
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Property Specification | Estimate

Chemical Formula

Molecular Weight 223.11 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point ~95-100 °C at 10 mmHg (Predicted)
Density ~1.25-1.30 g/mL

Soluble in DCM, EtOAc, THF; Immiscible with

Solubility .
water

o Alkylating agent; Lachrymator; Moisture-
Reactivity Class N
sensitive

Supply Chain Landscape

While generic chemical suppliers list standard bromo-esters, Ethyl 4-bromo-2-ethylbutanoate
is a niche intermediate often manufactured on-demand or stocked by specialized building-block
vendors.

Primary Supplier Analysis

BLD Pharm is the primary commercial source associated with the identifier BD02336705.

e Stock Status: Often "In Stock" (Shanghai/lUSA warehouses) or "2-3 Weeks" (Synthesis on
demand).

o Purity Standard: Typically

or
by GC.

o Pack Sizes: 1qg, 5g, 25g (R&D scale).

Secondary & Custom Sourcing
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If the primary stock is depleted, procurement officers should query Custom Synthesis
Organizations (CSOs) using the chemical structure rather than the CAS, as CAS 1023367-05-0
is less universally indexed than the IUPAC name.

o Keywords for Sourcing:Ethyl 2-(2-bromoethyl)butanoate, 3-(Ethoxycarbonyl)pentyl bromide.

 Alternative Vendors: Enamine, Combi-Blocks, and WuXi AppTec (often require RFQ).

Procurement Decision Logic (DOT Visualization)

The following workflow illustrates the decision process for sourcing this specific intermediate to
ensure project timelines are met.

Place Order
(Lead Time: <1 Week)

Requirement: Ethyl 4-bromo-2-ethylbutanoate Check BLD Pharm (BD02336705)

No Stock Found Request Custom Synthesis

(Route: Lactone Opening)

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for niche brominated intermediates.

Quality Assurance: The Self-Validating Protocol

Do not rely solely on the Certificate of Analysis (COA) for this compound. The

-bromo ester motif is prone to spontaneous cyclization to form the lactone (
-ethyl-

-butyrolactone), especially if stored improperly (humid/warm conditions).
Critical Impurity Analysis

o -Ethyl-

-butyrolactone: Formed by intramolecular displacement of Br by the ester oxygen (followed
by ethyl loss) or hydrolysis.
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e Hydrolysis Product: 4-Bromo-2-ethylbutanoic acid (detected by broad -COOH peak).

Validation Workflow

Upon receipt, QC must perform the following Identity & Purity Check:
Method:1H-NMR (CDCI3, 300/400 MHz)
o Target Signal (Product): Look for the triplet/multiplet at ~3.4 ppm (

) and the quartet at ~4.1 ppm (

).

o Impurity Signal (Lactone): Check for signals at ~4.2—4.4 ppm (ring

) which indicate cyclization.

» Stoichiometry Check: Integrate the ester ethyl group (2H, q) vs. the bromo-methylene (2H, t).
Ratio must be 1:1.

Handling & Safety (EHS)

This compound is an alkylating agent and likely a lachrymator.
o Engineering Controls: Handle strictly inside a functioning fume hood.
e PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.
e Storage:
o Temperature: 2—8 °C (Refrigerate).
o Atmosphere: Store under Argon or Nitrogen (hygroscopic/hydrolysis risk).

o Container: Tightly sealed glass vial with Teflon-lined cap. Avoid metal containers due to
corrosion risk from potential HBr evolution.

o Spill Response: Neutralize with aqueous sodium thiosulfate or dilute ammonia to quench
alkylating potential before cleanup.
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Synthesis Context & Applications

Understanding the synthesis of this material aids in troubleshooting reactions. It is typically
produced via the acid-mediated ring opening of

-ethyl-
-butyrolactone.

Mechanistic Pathway

The reaction utilizes HBr in Ethanol to open the lactone ring. This equilibrium-driven process
explains why "Lactone" is the primary impurity.

Target API / Heterocycle
(e.g., Pyrrolidones)

Amine/Nucleophile

Ethyl 4-bromo-2-ethylbutanoate
(Target)

HBr / EtOH Reflux
(Ring Opening)

Reversion

Heat/Moisture

a-Ethyl-y-butyrolactone
(Precursor)

A

Click to download full resolution via product page

Figure 2: Synthesis and degradation pathway. Note the reversible nature of the lactone ring-
opening.

Application in Drug Development

Researchers utilize this intermediate primarily for:
e Pyrrolidone Synthesis: Reaction with primary amines (

) yields

-substituted-3-ethyl-2-pyrrolidones (common pharmacophores in antiepileptics like
Brivaracetam analogs).

o C-Alkylation: Using the bromide as an electrophile to attach the 2-ethylbutyrate chain to
carbon nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Nonanoic acid, 2-methylbutyl ester | C14H2802 | CID 112255 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. Ethyl 4-bromo-2-methylbutanoate | C7H13BrO2 | CID 12780980 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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[https://www.benchchem.com/product/b13969213/docs#technical-procurement-handling-
guide-ethyl-4-bromo-2-ethylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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